Cas no 317324-72-4 (2-(3-Cyano-4,5,6-Trimethylpyridin-2-Yl)SulfanylAcetic Acid)

• Product Name: 2-(3-Cyano-4,5,6-Trimethylpyridin-2-Yl)SulfanylAcetic Acid
• CAS No: 317324-72-4
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 3066255
• Update Time: 2025-08-04

2-(3-Cyano-4,5,6-Trimethylpyridin-2-Yl)SulfanylAcetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((3-cyano-4,5,6-trimethylpyridin-2-yl)thio)acetic acid
• 2-(3-Cyano-4,5,6-Trimethylpyridin-2-Yl)SulfanylAcetic Acid

• Inchi： 1S/C11H12N2O2S/c1-6-7(2)9(4-12)11(13-8(6)3)16-5-10(14)15/h5H2,1-3H3,(H,14,15)
• InChI Key： QPCNBFPZOZJIHO-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=C(C#N)C(C)=C(C)C(C)=N1

Additional information on 2-(3-Cyano-4,5,6-Trimethylpyridin-2-Yl)SulfanylAcetic Acid

2-(3-Cyano-4,5,6-Trimethylpyridin-2-Yl)SulfanylAcetic Acid (CAS No. 317324-72-4): A Comprehensive Overview

The compound 2-(3-Cyano-4,5,6-Trimethylpyridin-2-Yl)SulfanylAcetic Acid (CAS No. 317324-72-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. Its unique structural features, including the cyano group and trimethylpyridine core, make it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential due to its bioactive properties and structural adaptability.

One of the most searched questions about this compound revolves around its synthesis methods and applications in drug discovery. Recent studies highlight its role as a key building block in the development of novel pharmaceuticals, particularly in targeting enzymes and receptors. The sulfanylacetic acid moiety, for instance, is known to enhance binding affinity, making it a valuable component in small-molecule therapeutics. This aligns with the growing demand for precision medicine and targeted therapies, which are hot topics in the pharmaceutical industry.

In the agrochemical sector, 2-(3-Cyano-4,5,6-Trimethylpyridin-2-Yl)SulfanylAcetic Acid is being investigated for its potential as a crop protection agent. Its ability to interact with specific biological pathways in pests and pathogens makes it a candidate for sustainable agriculture solutions. With the global push toward eco-friendly pesticides, this compound's low environmental impact and high efficacy are particularly appealing. Farmers and researchers alike are searching for ways to integrate such compounds into integrated pest management systems.

From a material science perspective, the compound's electronic properties and stability under various conditions have sparked interest in its use for organic electronics and catalysis. Its pyridine-based structure is known to facilitate electron transfer, making it suitable for applications in OLEDs (organic light-emitting diodes) and sensors. As the demand for flexible electronics and green energy solutions rises, this compound could play a pivotal role in advancing these technologies.

Another frequently searched topic is the safety profile and handling guidelines for 2-(3-Cyano-4,5,6-Trimethylpyridin-2-Yl)SulfanylAcetic Acid. While it is not classified as hazardous under standard regulations, proper laboratory practices are essential to ensure safe usage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas. Such precautions are critical for researchers and manufacturers aiming to leverage its properties without compromising safety.

The compound's market availability and supply chain dynamics are also of interest to buyers and distributors. With the increasing demand for high-purity intermediates, suppliers are focusing on scalable synthesis routes to meet global needs. This is particularly relevant in the context of supply chain disruptions, which have highlighted the importance of local sourcing and diversified suppliers.

In summary, 2-(3-Cyano-4,5,6-Trimethylpyridin-2-Yl)SulfanylAcetic Acid (CAS No. 317324-72-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique chemical structure and functional versatility make it a subject of ongoing research and commercial interest. As industries continue to prioritize innovation and sustainability, this compound is poised to play a significant role in shaping future technologies.